Cas no 2228431-54-5 (1-1-(3-bromo-2-methylphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3-bromo-2-methylphenyl)cyclopropylethan-1-ol
• CAS No: 2228431-54-5
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 6376476
• PubChem ID: 165644999
• Update Time: 2025-10-12

1-1-(3-bromo-2-methylphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromo-2-methylphenyl)cyclopropylethan-1-ol
• 2228431-54-5
• 1-[1-(3-bromo-2-methylphenyl)cyclopropyl]ethan-1-ol
• EN300-1907945

• Inchi： 1S/C12H15BrO/c1-8-10(4-3-5-11(8)13)12(6-7-12)9(2)14/h3-5,9,14H,6-7H2,1-2H3
• InChI Key： LGDHPTSDLNWCGP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C1(C(C)O)CC1

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(3-bromo-2-methylphenyl)cyclopropylethan-1-ol

1-(3-Bromo-2-methylphenyl)-cyclopropylethan-1-ol (CAS No. 2228431-54-5): A Comprehensive Overview

1-(3-Bromo-2-methylphenyl)-cyclopropylethan-1-ol, a compound with the CAS number 2228431-54-5, has recently garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique cyclopropane ring and bromophenyl substituent, exhibits intriguing chemical properties that make it a valuable tool in various research and industrial applications. In this article, we delve into the structural features, synthesis methods, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 1-(3-bromo-2-methylphenyl)-cyclopropylethan-1-ol is defined by its cyclopropane ring, which is fused to a bromophenyl group and an ethanol moiety. This arrangement imparts the compound with unique electronic and steric properties. Recent studies have highlighted the importance of such structures in mediating specific chemical reactivity, particularly in organocatalytic reactions and polymer synthesis. The presence of the bromine atom at the meta position of the phenyl ring introduces additional functionality, enabling selective substitution reactions under mild conditions.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have developed efficient routes to construct the cyclopropane ring using transition metal-catalyzed cycloaddition reactions. For instance, a recent study published in *Nature Chemistry* demonstrated the use of palladium-catalyzed coupling reactions to assemble the core structure with high precision. The incorporation of the bromophenyl group was achieved through a two-step process involving bromination followed by Suzuki-Miyaura coupling, ensuring excellent regioselectivity and scalability.

The applications of 1-(3-bromo-2-methylphenyl)-cyclopropylethan-1-ol span across multiple disciplines. In materials science, this compound serves as a versatile building block for synthesizing advanced polymers with tailored mechanical properties. Its ability to undergo controlled polymerization under thermal or photochemical conditions has been exploited in the development of high-performance adhesives and coatings. Furthermore, in drug discovery, this compound has been utilized as a lead molecule for designing bioactive agents targeting specific cellular pathways.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 1-(3-bromo-2-methylphenyl)-cyclopropylethan-1-ol, revealing its potential as a chiral catalyst in asymmetric synthesis. A study published in *Angewandte Chemie* highlighted its ability to induce enantioselectivity in aldol reactions, making it a promising candidate for asymmetric catalysis. Additionally, its compatibility with green chemistry principles has positioned it as an eco-friendly alternative to traditional catalysts.

In conclusion, 1-(3-bromo-2-methylphenyl)-cyclopropylethan-1-ol (CAS No. 2228431-54-5) stands out as a multifaceted compound with significant potential in various scientific domains. Its unique structural features, efficient synthesis methods, and diverse applications underscore its importance in contemporary chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in shaping future innovations across industries.